molecular formula C12H12F2N2OS B1421683 4,6-difluoro-N-((tetrahydrofuran-2-yl)methyl)benzo[d]thiazol-2-amine CAS No. 1219914-77-8

4,6-difluoro-N-((tetrahydrofuran-2-yl)methyl)benzo[d]thiazol-2-amine

Cat. No. B1421683
CAS RN: 1219914-77-8
M. Wt: 270.3 g/mol
InChI Key: WSLBPSDOMCIRSD-UHFFFAOYSA-N
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Description

4,6-Difluoro-N-((tetrahydrofuran-2-yl)methyl)benzo[d]thiazol-2-amine (DTFBA) is a chemical compound that has been studied extensively in recent years for its potential applications in scientific research. DTFBA was first synthesized in the 1970s and has since been used as a precursor in the synthesis of other compounds and as a model compound in studies of organic reactions. It is also known to have a variety of biochemical and physiological effects, which can be exploited for a number of different purposes. In

Scientific Research Applications

Anticancer Potential

  • 4,6-Difluoro-N-((tetrahydrofuran-2-yl)methyl)benzo[d]thiazol-2-amine and its derivatives have been explored for their potential in anticancer treatments. A study by Nofal et al. (2014) synthesized various benzimidazole–thiazole derivatives and tested their cytotoxic activity against HepG2 and PC12 cancer cell lines, with some showing promising anticancer activity (Nofal et al., 2014).

Application in Security Ink

  • Xiao-lin Lu and M. Xia (2016) researched the use of a novel half-cut cruciform molecule derived from benzo[d]thiazol-2-amine for security ink applications. This molecule demonstrated a profound ICT effect and showed potential as a security ink without a covering reagent (Lu & Xia, 2016).

Biological Activity Studies

  • Uma et al. (2017) synthesized derivatives of benzo[d]thiazol-2-amine and evaluated their biological activities. They found that derivatives with chlorine substituents exhibited increased toxicity against various bacteria (Uma et al., 2017).

Potential in Drug Discovery

  • A study by Mariappan et al. (2016) synthesized N-(pyridin-2-yl)benzo[d]thiazol-2-amines, which showed promise in the field of drug discovery due to their biological potency (Mariappan et al., 2016).

Spectroscopic Characterization

  • Al-Harthy et al. (2019) conducted a study on the spectroscopic characterization and crystallographic elucidation of 5-fluoro-6-(4-methylpiperazin-1-yl)benzo[d]thiazol-2-amine, providing valuable insights into the structural and spectroscopic properties of such compounds (Al-Harthy et al., 2019).

Synthesis and Analysis in Medicinal Chemistry

  • Durcik et al. (2020) reported the synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives, highlighting their utility as building blocks in drug discovery (Durcik et al., 2020).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources . As with any chemical, it should be handled with appropriate safety measures.

properties

IUPAC Name

4,6-difluoro-N-(oxolan-2-ylmethyl)-1,3-benzothiazol-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12F2N2OS/c13-7-4-9(14)11-10(5-7)18-12(16-11)15-6-8-2-1-3-17-8/h4-5,8H,1-3,6H2,(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WSLBPSDOMCIRSD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(OC1)CNC2=NC3=C(C=C(C=C3S2)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12F2N2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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